Cas no 85212-85-7 ( )

  structure
  structure
Product Name: 
CAS No:85212-85-7
MF:C13H14O7
MW:282.246064662933
CID:990191
PubChem ID:350471
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[4-formyl-3-(2-methoxy-2-oxoethoxy)phenoxy]acetate
    • Dimethyl 2,2'-[(4-formyl-1,3-phenylene)bis(oxy)]diacetate
    • DTXSID10325559
    • NSC-511360
    • 85212-85-7
    • NSC511360
    •  
    • Inchi: 1S/C13H14O7/c1-17-12(15)7-19-10-4-3-9(6-14)11(5-10)20-8-13(16)18-2/h3-6H,7-8H2,1-2H3
    • InChI Key: IJZBVUYDAXAUDY-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=C(C=CC=1C=O)OCC(=O)OC

Computed Properties

  • Exact Mass: 282.07395278g/mol
  • Monoisotopic Mass: 282.07395278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88.1Ų
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